Cas no 649727-03-7 (1H-Pyrrole-3-carboxylic acid, 2-methyl-1-(2-quinolinyl)-)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 2-methyl-1-(2-quinolinyl)-
• CAS No: 649727-03-7
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 410518
• PubChem ID: 22024977
• Update Time: 2025-04-19

1H-Pyrrole-3-carboxylic acid, 2-methyl-1-(2-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 2-methyl-1-(2-quinolinyl)-
• 2-methyl-1-quinolin-2-ylpyrrole-3-carboxylic acid
• DTXSID20621690
• 3-carboxy-2-methyl-1-(quinol-2-yl)-1H-pyrrole
• 649727-03-7
• SCHEMBL6081995
• 2-Methyl-1-(quinolin-2-yl)-1H-pyrrole-3-carboxylic acid
• UJFLTAYDEZHFDG-UHFFFAOYSA-N

• Inchi： 1S/C15H12N2O2/c1-10-12(15(18)19)8-9-17(10)14-7-6-11-4-2-3-5-13(11)16-14/h2-9H,1H3,(H,18,19)
• InChI Key： UJFLTAYDEZHFDG-UHFFFAOYSA-N
• SMILES： OC(C1C=CN(C2C=CC3C=CC=CC=3N=2)C=1C)=O

Computed Properties

• Exact Mass: 252.08996
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12